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Compound of Interest

Compound Name:
Heptadecan-9-yl 10-

bromodecanoate

Cat. No.: B15548615 Get Quote

Technical Support Center: Heptadecan-9-yl 10-
bromodecanoate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for storing and handling Heptadecan-9-
yl 10-bromodecanoate.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for Heptadecan-9-yl 10-
bromodecanoate?

A1: It is recommended to store Heptadecan-9-yl 10-bromodecanoate in a tightly sealed

container at -20°C.[1]

Q2: What are the primary hazards associated with Heptadecan-9-yl 10-bromodecanoate?

A2: According to the available safety data sheet, Heptadecan-9-yl 10-bromodecanoate is not

classified as a hazardous substance.[1] However, it should always be handled with care by

personnel qualified in handling potentially hazardous chemicals.[1]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling Heptadecan-9-yl 10-bromodecanoate, it is recommended to wear

chemical-resistant gloves and safety goggles.[1] Work should be conducted in a chemical fume

hood.[1]

Q4: Is Heptadecan-9-yl 10-bromodecanoate stable under normal conditions?

A4: The compound is stable under recommended storage conditions.[2] Conditions to avoid

include heat, flames, and sparks.[1]

Q5: What materials are incompatible with Heptadecan-9-yl 10-bromodecanoate?

A5: Strong oxidizing agents are incompatible with this compound.[2]

Troubleshooting Guides
Problem: I observe degradation of the compound.

Possible Cause: Improper storage conditions.

Solution: Ensure the compound is stored at -20°C in a tightly closed container, protected

from heat and moisture.[1][2]

Problem: The compound has changed in appearance.

Possible Cause: Potential contamination or degradation.

Solution: Do not use the compound if its physical appearance has changed. Dispose of it

according to local regulations.[1]

Data Presentation
Storage and Handling Parameters
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Parameter Recommendation Citation

Storage Temperature -20°C [1]

Container Tightly closed vessels [1]

Incompatible Materials Strong oxidizing agents [2]

Conditions to Avoid Heat, flames, and sparks [1]

Personal Protective Equipment (PPE)

Equipment Specification Citation

Eye Protection Safety goggles [1]

Hand Protection Chemical-resistant gloves [1]

Engineering Controls
Use only in a chemical fume

hood
[1]

Experimental Protocols
Standard Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[1] Put on all required personal protective equipment, including safety goggles

and chemical-resistant gloves.[1]

Dispensing: Allow the container to reach room temperature before opening to prevent

moisture condensation. Carefully weigh or measure the desired amount of the compound.

Post-Handling: Tightly reseal the container immediately after use. Clean any spills promptly

with an inert absorbent material like sand or vermiculite, and place the waste in a sealed

container for disposal.[1]

Hygiene: Wash hands thoroughly after handling the compound.[1]

Spill Response Protocol
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Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material such as sand or silica gel to contain the spill.[1]

Collect: Carefully sweep or scoop the absorbed material into a tightly closed container for

disposal.[1]

Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Dispose: Arrange for the disposal of the waste material through a licensed disposal

company, in accordance with local, regional, and national regulations.[1]

Mandatory Visualization
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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